Cas no 667461-63-4 (3-4-(trifluoromethyl)phenylpiperidine)

• Product Name: 3-4-(trifluoromethyl)phenylpiperidine
• CAS No: 667461-63-4
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 2950956
• PubChem ID: 24904210
• Update Time: 2025-05-19

3-4-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-三氟甲基苯基)哌啶盐酸盐
• 3-(4-(trifluoromethyl)phenyl)piperidine
• 3-[4-(trifluoromethyl)phenyl]piperidine
• (S)-3-(4-(Trifluoromethyl)phenyl)piperidine
• 3-(4-trifluoromethylphenyl)piperidine
• 3-4-(trifluoromethyl)phenylpiperidine
• AKOS013783143
• DPGBDWYHWVSZPK-UHFFFAOYSA-N
• SCHEMBL12809959
• EN300-1929678
• 667461-63-4
• MFCD11047421

• Inchi： 1S/C12H14F3N/c13-12(14,15)11-5-3-9(4-6-11)10-2-1-7-16-8-10/h3-6,10,16H,1-2,7-8H2
• InChI Key： DPGBDWYHWVSZPK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1CNCCC1)(F)F

Computed Properties

• Exact Mass: 229.10783394Da
• Monoisotopic Mass: 229.10783394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-4-(trifluoromethyl)phenylpiperidine

Comprehensive Guide to 3-4-(Trifluoromethyl)phenylpiperidine (CAS No. 667461-63-4): Properties, Applications, and Market Insights

3-4-(Trifluoromethyl)phenylpiperidine (CAS No. 667461-63-4) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound belongs to the piperidine derivatives family, characterized by the presence of a trifluoromethylphenyl group, which enhances its unique chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of 3-4-(Trifluoromethyl)phenylpiperidine features a piperidine ring substituted with a trifluoromethylphenyl moiety. This structural configuration contributes to its lipophilicity and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules. The CAS number 667461-63-4 is a unique identifier that ensures precise identification of this compound in global databases.

One of the key chemical properties of 3-4-(Trifluoromethyl)phenylpiperidine is its high stability under standard conditions. The trifluoromethyl group (-CF₃) imparts electron-withdrawing effects, influencing the compound's reactivity in various organic reactions. This property is particularly useful in medicinal chemistry, where the compound serves as a building block for designing drug candidates with improved metabolic stability.

In recent years, 3-4-(Trifluoromethyl)phenylpiperidine has gained attention for its potential role in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier makes it a promising scaffold for targeting neurological disorders. Researchers are exploring its derivatives for applications in neurodegenerative diseases and psychiatric conditions, aligning with the growing demand for innovative CNS therapeutics.

The pharmaceutical industry is not the only sector benefiting from 3-4-(Trifluoromethyl)phenylpiperidine. In material science, this compound is investigated for its potential in creating advanced polymers and liquid crystals. The trifluoromethylphenyl group contributes to thermal stability and optical properties, making it suitable for high-performance materials used in electronics and coatings.

Market trends indicate a rising demand for piperidine derivatives, including 3-4-(Trifluoromethyl)phenylpiperidine. The global fine chemicals market is projected to grow significantly, driven by advancements in drug discovery and specialty materials. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial applications, ensuring a steady supply of high-purity CAS 667461-63-4 products.

For researchers working with 3-4-(Trifluoromethyl)phenylpiperidine, proper handling and storage are essential. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), are recommended to ensure safe handling during experiments.

In summary, 3-4-(Trifluoromethyl)phenylpiperidine (CAS No. 667461-63-4) is a versatile compound with broad applications in pharmaceuticals and material science. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals. As the demand for innovative organic intermediates grows, this compound is poised to play a pivotal role in future scientific and industrial advancements.